(S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

• IUPAC Name: (2S)-2-amino-1-[2-[[benzyl(ethyl)amino]methyl]pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H27N3O/c1-3-19(12-15-8-5-4-6-9-15)13-16-10-7-11-20(16)17(21)14(2)18/h4-6,8-9,14,16H,3,7,10-13,18H2,1-2H3/t14-,16?/m0/s1
• InChI Key: DYPWIISJAITNTC-LBAUFKAWSA-N
• Canonical SMILES: CCN(CC1CCCN1C(=O)C(C)N)CC2=CC=CC=C2
• Isomeric SMILES: CCN(CC1CCCN1C(=O)[C@H](C)N)CC2=CC=CC=C2
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

The compound “(S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one” is a chiral pyrrolidine derivative featuring a benzyl-ethyl-amino-methyl substituent at the 2-position of the pyrrolidine ring and an amino-propanone backbone. Its stereospecific configuration (S-enantiomer) is critical for its biological interactions, particularly in targeting receptors or enzymes where chiral recognition plays a role.

Preparation Methods

Core Pyrrolidine Ring Functionalization

The pyrrolidine moiety serves as the structural backbone of the target compound. Synthesis typically begins with (S)-proline or its derivatives to ensure enantiomeric purity. As outlined in VulcanChem’s technical data, the pyrrolidine ring undergoes sequential modifications:

• N-Alkylation : Introduction of the benzyl-ethyl-amino-methyl group at the C2 position via nucleophilic substitution. For example, reacting (S)-proline methyl ester with chloromethyl benzyl-ethyl-amine in the presence of a base like potassium carbonate yields the alkylated intermediate.

• Ketone Installation : Conversion of the terminal amine to a ketone via acylation. This step often employs chloroacetyl chloride or similar reagents, followed by hydrolysis under controlled pH conditions.

Reaction Conditions :

• Temperature: 0–5°C during acylation to prevent racemization.

• Solvent: Dichloromethane (DCM) or dimethylformamide (DMF) for optimal solubility.

• Catalysts: Triethylamine (TEA) or 4-dimethylaminopyridine (DMAP) to accelerate acylation.

Stereochemical Control and Resolution

Achieving the (S)-configuration necessitates chiral auxiliaries or enzymatic resolution. A method adapted from pyrazolopyrimidine synthesis involves using Boc-protected amino acids to temporarily mask reactive sites, enabling selective functionalization. For instance:

$$\text{(S)-Proline} \xrightarrow{\text{Boc}_2\text{O}} \text{Boc-(S)-proline} \xrightarrow{\text{Alkylation}} \text{Boc-protected intermediate} \xrightarrow{\text{Deprotection}} \text{Chiral amine}$$

Post-deprotection, the free amine is acylated to form the final ketone.

Optimization of Reaction Parameters

Solvent and Temperature Effects

Data from VulcanChem highlight the sensitivity of the benzyl-ethyl-amino group to steric hindrance and oxidation. Polar aprotic solvents like DMF enhance nucleophilicity during alkylation, while low temperatures (−5°C to 10°C) minimize side reactions such as over-alkylation.

Table 1. Solvent Impact on Alkylation Yield

Solvent	Yield (%)	Purity (HPLC)
DCM	62	89
DMF	78	94
THF	55	82

Catalytic Systems

The use of phase-transfer catalysts (e.g., tetrabutylammonium bromide) improves interfacial reactions, particularly in biphasic systems. For example, a reaction between pyrrolidine and benzyl-ethyl-amine derivatives in a water-DCM mixture achieved 85% yield with 0.1 equiv. of catalyst.

Purification and Characterization

Chromatographic Techniques

Crude products are purified via flash chromatography using silica gel (ethyl acetate/hexane, 3:7). High-performance liquid chromatography (HPLC) with a chiral column (e.g., Chiralpak AD-H) confirms enantiomeric excess (>98%).

Spectroscopic Analysis

• NMR : Key signals include δ 1.45 (t, J = 7.1 Hz, CH2CH3), δ 3.80 (m, pyrrolidine H), and δ 7.32 (m, benzyl aromatic H).

• Mass Spectrometry : Molecular ion peak at m/z 289.4 [M+H]⁺ aligns with the molecular formula C17H27N3O.

Comparative Analysis with Related Compounds

Chloroacetyl Analogues

Replacing the amino-propan-1-one group with a chloroacetyl moiety (as in VC13462645) simplifies synthesis but reduces biological activity due to decreased hydrogen-bonding capacity.

Table 2. Physicochemical Comparison

Property	Target Compound	Chloroacetyl Analogue
Molecular Weight	289.4	294.82
LogP	1.8	2.3
Aqueous Solubility (mg/mL)	12.4	8.9

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using hydrogen gas (H2) with catalysts like nickel (Ni) or rhodium (Rh).

Substitution: Nucleophilic substitution reactions can occur with alkyl halides or other electrophiles.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, OsO4

Reduction: H2/Ni, H2/Rh, LiAlH4, NaBH4

Substitution: Alkyl halides, RCOCl, RCHO

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

(S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a chiral auxiliary in asymmetric synthesis.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs targeting specific molecular pathways.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or modulator of these targets, affecting various biochemical pathways . For example, it may inhibit enzymes involved in metabolic processes or bind to receptors to modulate cellular signaling.

Comparison with Similar Compounds

Substituent Effects

• Benzyl vs. Phenyl/Aryl Groups: The benzyl-ethyl-amino group in the target compound provides a larger hydrophobic surface compared to the phenyl group in or benzyloxy in , likely enhancing membrane permeability but reducing aqueous solubility .
• Amino vs. Ether Linkages: The amine group in the target compound and enables hydrogen bonding and ionic interactions, unlike the ether-linked benzyloxy group in , which may limit target binding affinity .

Stereochemical and Positional Variations

• Pyrrolidine Substitution Position : Substitution at the 2-position (target compound, ) vs. 3-position () alters spatial orientation, impacting interactions with chiral receptors .
• Chiral Centers: All compounds listed retain an S-configuration at the propanone carbon, but stereochemistry at the pyrrolidine nitrogen (e.g., R-configuration in ) may further modulate activity .

Physicochemical Properties

• Lipophilicity: The benzyl-ethyl-amino group in the target compound likely confers higher logP compared to but lower than , which has a 3-methylbutanone chain .
• Metabolic Stability: Cyclopropyl groups () are known to resist oxidative metabolism, whereas benzyl-ethyl groups may undergo CYP450-mediated degradation .

Biological Activity

(S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one, also known as CB92575776, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, focusing on antibacterial and antifungal activities, as well as its mechanism of action and implications for future research.

• Molecular Formula : C17H27N3O
• Molecular Weight : 289.42 g/mol
• CAS Number : 1354033-47-8

Antibacterial Activity

Research indicates that compounds with similar structural features to (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one exhibit significant antibacterial properties. In vitro studies have shown that pyrrolidine derivatives can inhibit the growth of various bacteria, including Gram-positive and Gram-negative strains.

Key Findings :

• Compounds derived from pyrrolidine structures have demonstrated Minimum Inhibitory Concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against Staphylococcus aureus and Escherichia coli .
• Specific pyrrolidine derivatives have been tested against multiple bacterial strains, showcasing varying degrees of activity. For instance, certain derivatives showed complete bacterial death within 8 hours of exposure .

Antifungal Activity

In addition to antibacterial properties, (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one has been evaluated for antifungal activity. Studies have reported its effectiveness against Candida albicans and other fungal strains.

Research Insights :

• The compound exhibited antifungal activity with MIC values ranging from 16.69 to 78.23 µM against C. albicans .

The biological activity of (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is believed to be associated with its ability to interact with bacterial cell membranes and inhibit essential metabolic processes. The structural features of the compound allow it to penetrate bacterial cells effectively, disrupting their normal function.

Study 1: Antibacterial Efficacy Against S. aureus

A study investigated the antibacterial efficacy of various pyrrolidine derivatives, including (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one. The results indicated that the compound had a strong inhibitory effect on S. aureus with an MIC of 0.004 mg/mL, demonstrating its potential as a therapeutic agent against resistant bacterial strains.

Study 2: Antifungal Activity Assessment

In a separate study focusing on antifungal properties, (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one was tested against various fungal pathogens. The compound showed promising results with effective inhibition of C. albicans at concentrations below 20 µM, suggesting its potential application in treating fungal infections.

Comparative Analysis of Biological Activities

Compound	Type of Activity	MIC Value	Target Organisms
(S)-2-Amino...	Antibacterial	0.004 mg/mL	S. aureus
(S)-2-Amino...	Antifungal	16.69 µM	C. albicans
Other Pyrrolidine Derivatives	Antibacterial	0.0039 - 0.025 mg/mL	E. coli, S. aureus

Q & A

Basic Research Questions

Q. How can synthesis optimization for (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one be methodically approached?

• Methodological Answer : Key parameters include solvent selection (e.g., polar aprotic solvents like DMF), temperature control (typically 0–25°C for imine formation), and chiral precursor utilization to preserve stereochemistry. Adjusting pH (7–9) during amine coupling steps minimizes side reactions. Reaction progress should be monitored via TLC or HPLC, and purification via column chromatography with silica gel or reverse-phase systems .

Q. What analytical techniques are critical for characterizing this compound’s purity and stereochemical integrity?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR confirms structural integrity, with pyrrolidine protons appearing as multiplet signals (δ 1.5–3.5 ppm) and benzyl groups as aromatic resonances (δ 7.2–7.4 ppm) .
• Chiral HPLC : Resolves enantiomeric excess using columns like Chiralpak IA/IB and mobile phases (e.g., hexane:isopropanol 90:10) .
• X-ray Crystallography : Validates absolute configuration via SHELXL refinement (single-crystal data) .

Q. How do functional groups in this compound influence its chemical reactivity?

• Methodological Answer :

• Pyrrolidine Ring : Participates in hydrogen bonding and π-π stacking, enhancing receptor interactions.
• Benzyl-Ethyl-Amino Group : Acts as a nucleophile in alkylation reactions; steric hindrance from ethyl groups may reduce reaction rates.
• Amino-Propanone Backbone : Stabilizes intermediates in condensation reactions via keto-enol tautomerism. Reactivity is pH-dependent, requiring buffered conditions (pH 7–9) for stability .

Advanced Research Questions

Q. How does stereochemistry at the pyrrolidine and propanone moieties affect receptor binding affinity?

• Methodological Answer : The (S)-configuration at the propanone and (R)-configuration at pyrrolidine (if present) optimize spatial alignment with G-protein-coupled receptors (GPCRs). Competitive binding assays (e.g., radioligand displacement using ³H-labeled antagonists) show 10–50 nM affinity for serotonin/dopamine receptors. Enantiomeric mismatches reduce affinity by >100-fold, as shown in SPR (Surface Plasmon Resonance) studies .

Q. How can contradictions in pharmacological data (e.g., variable IC₅₀ values across studies) be resolved?

• Methodological Answer : Discrepancies arise from assay conditions (e.g., cell lines, incubation time). Standardization steps:

• Use HEK293 cells stably expressing target receptors.
• Normalize data to reference agonists (e.g., 5-HT₁A: 8-OH-DPAT).
• Validate via orthogonal methods (e.g., cAMP assays vs. calcium flux) .

Q. What computational strategies predict this compound’s metabolic stability and off-target effects?

• Methodological Answer :

• Docking Simulations (AutoDock Vina) : Model interactions with cytochrome P450 isoforms (e.g., CYP3A4) to predict metabolism.
• QSAR Models : Correlate structural descriptors (e.g., logP, topological polar surface area) with ADME properties.
• Molecular Dynamics (GROMACS) : Simulate ligand-receptor binding kinetics to assess selectivity over adrenergic receptors .

Q. How do structural modifications (e.g., cyclopropyl vs. ethyl groups) alter pharmacological profiles?

• Methodological Answer : Cyclopropyl substitutions (as in ) increase rigidity, enhancing binding to κ-opioid receptors (Ki = 12 nM vs. 45 nM for ethyl derivatives). Synthetic routes involve [2+2] cycloaddition with dichlorocarbene. In vitro toxicity assays (MTT/hepatocyte viability) confirm lower cytotoxicity (IC₅₀ > 100 μM) compared to bulkier substituents .